Cas no 1932275-90-5 ((S)-(3-Methyl-1,2,3,4-tetrahydroquinoxalin-6-yl)methanol)

• Product Name: (S)-(3-Methyl-1,2,3,4-tetrahydroquinoxalin-6-yl)methanol
• CAS No: 1932275-90-5
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5739903
• PubChem ID: 118991755
• Update Time: 2026-03-11

(S)-(3-Methyl-1,2,3,4-tetrahydroquinoxalin-6-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (S)-(3-Methyl-1,2,3,4-tetrahydroquinoxalin-6-yl)methanol
• A925212
• 1932275-90-5
• 6-Quinoxalinemethanol, 1,2,3,4-tetrahydro-3-methyl-, (3S)-

• MDL： MFCD28133937
• Inchi： 1S/C10H14N2O/c1-7-5-11-9-3-2-8(6-13)4-10(9)12-7/h2-4,7,11-13H,5-6H2,1H3/t7-/m0/s1
• InChI Key： AHVQFRHEQMSSOY-ZETCQYMHSA-N
• SMILES： N1C2=C(C=C(CO)C=C2)N[C@@H](C)C1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.3Ų

Additional information on (S)-(3-Methyl-1,2,3,4-tetrahydroquinoxalin-6-yl)methanol

Introduction to (S)-(3-Methyl-1,2,3,4-Tetrahydroquinoxalin-6-yl)Methanol (CAS No. 1932275-90-5)

The compound (S)-(3-Methyl-1,2,3,4-Tetrahydroquinoxalin-6-yl)Methanol with CAS No. 1932275-90-5 is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of tetrahydroquinoxalines, which are known for their versatile applications in pharmaceuticals and materials science. The tetrahydroquinoxaline core structure is a bicyclic system that provides a rigid framework for various functional groups, making it highly amenable to chemical modifications and bioactive property enhancements.

Recent studies have highlighted the potential of (S)-(3-Methyl-1,2,3,4-Tetrahydroquinoxalin-6-yl)Methanol as a promising candidate in the development of novel therapeutic agents. Its chiral center at the S configuration adds another layer of complexity and specificity to its interactions with biological systems. Researchers have explored its role in modulating enzyme activities and receptor binding, which are critical for drug efficacy.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The methanol group attached to the tetrahydroquinoxaline ring is particularly important for its solubility and bioavailability. Recent advancements in asymmetric synthesis have enabled the efficient production of this enantiomerically pure compound, ensuring high yields and purity levels.

In terms of applications, (S)-(3-Methyl-1,2,3,4-Tetrahydroquinoxalin-6-yl)Methanol has shown potential in the fields of oncology and neurodegenerative diseases. Its ability to inhibit specific kinases makes it a valuable tool in targeted therapy research. Additionally, its structural flexibility allows for further functionalization to enhance its pharmacokinetic properties.

Recent studies have also focused on the environmental impact and sustainability aspects of producing this compound. Green chemistry approaches are being implemented to minimize waste and reduce energy consumption during synthesis. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

Looking ahead, the continued exploration of (S)-(3-Methyl-1,2,3,4-Tetrahydroquinoxalin-6-yl)Methanol is expected to yield further insights into its therapeutic potential. Collaborative research between academic institutions and pharmaceutical companies will likely accelerate its progression from the laboratory to clinical trials.

In conclusion, (S)-(3-Methyl-1,2,3,4-Tetrahydroquinoxalin-6-yl)Methanol (CAS No. 1932275-90-5) stands as a testament to the ingenuity of modern organic chemistry and its pivotal role in advancing medical science. Its unique structure and promising biological activities position it as a key player in future drug development efforts.